Cas no 1038297-55-0 (2-(1-aminoethyl)-5-methylphenol)

• Product Name: 2-(1-aminoethyl)-5-methylphenol
• CAS No: 1038297-55-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD11156906
• CID: 5596856
• PubChem ID: 19748500
• Update Time: 2025-07-21

2-(1-aminoethyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-5-methylphenol
• Phenol, 2-(1-aminoethyl)-5-methyl-
• 1038297-55-0
• EN300-2005499
• SCHEMBL9199724

• MDL： MFCD11156906
• Inchi： 1S/C9H13NO/c1-6-3-4-8(7(2)10)9(11)5-6/h3-5,7,11H,10H2,1-2H3
• InChI Key： YFCQLDACTNMCAO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC=C1C(N)C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±25.0 °C(Predicted)
• pka: 9.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-(1-aminoethyl)-5-methylphenol

Comprehensive Analysis of 2-(1-aminoethyl)-5-methylphenol (CAS No. 1038297-55-0): Properties, Applications, and Industry Trends

2-(1-aminoethyl)-5-methylphenol (CAS No. 1038297-55-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This aminoethyl-substituted phenol derivative exhibits a molecular formula of C9H13NO, with a molecular weight of 151.21 g/mol. Its dual functional groups (amino and hydroxyl) make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

Recent studies highlight the growing demand for phenolic compounds with aminoalkyl side chains, driven by their role in developing targeted therapeutics and bioactive materials. The compound's methyl group at the 5-position enhances its stability against oxidation, while the 1-aminoethyl moiety provides a reactive site for further derivatization. Researchers are particularly interested in its potential as a building block for dopamine analogs and neurologically active compounds, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, 1038297-55-0 demonstrates interesting reactivity patterns. The phenolic hydroxyl group can participate in etherification or esterification reactions, while the primary amine functionality enables condensation reactions with carbonyl compounds. This bifunctional nature makes it valuable for creating heterocyclic scaffolds frequently encountered in modern medicinal chemistry. Recent patent literature reveals its incorporation into multifunctional pharmaceutical intermediates with improved bioavailability profiles.

The compound's physicochemical properties warrant special consideration. With a calculated logP value of 1.32, 2-(1-aminoethyl)-5-methylphenol exhibits moderate lipophilicity, making it suitable for drug candidates requiring balanced membrane permeability. Its pKa values (approximately 9.8 for the amine and 10.2 for the phenol) influence its ionization state under physiological conditions, a critical factor for ADME optimization in drug development. These characteristics explain its increasing appearance in structure-activity relationship (SAR) studies for CNS-targeted agents.

Industrial applications of CAS 1038297-55-0 extend beyond pharmaceuticals. The specialty chemicals sector utilizes this compound in developing advanced polymer modifiers and corrosion inhibitors. Its ability to chelate metal ions makes it valuable for formulating metal-working fluids and stabilization additives. Furthermore, the photostability of its aromatic ring system has sparked interest in UV-absorbing materials for coatings and packaging applications.

Quality control aspects of 2-(1-aminoethyl)-5-methylphenol production involve rigorous HPLC purity analysis (typically >98%) and spectroscopic characterization (FTIR, NMR, MS). The compound's storage stability under nitrogen atmosphere and handling precautions (moisture-sensitive) are frequently discussed in technical datasheets. Current Good Manufacturing Practice (cGMP) compliant synthesis routes emphasize green chemistry principles, including catalytic amination methods that reduce waste generation.

Market intelligence indicates growing procurement of 1038297-55-0 by contract research organizations and academic institutions. Search trend analysis reveals frequent queries about its synthetic protocols, supplier availability, and derivatization potential. The compound's structure-activity relationships and toxicological profile represent additional hot topics in scientific literature. As combinatorial chemistry approaches gain momentum, demand for such multifunctional aromatic building blocks is projected to increase significantly.

From a regulatory standpoint, 2-(1-aminoethyl)-5-methylphenol requires proper hazard communication regarding its irritant properties, though it doesn't fall under restricted substance categories. Safety Data Sheets emphasize proper personal protective equipment during handling, particularly eye protection due to its phenolic nature. Environmental fate studies suggest moderate biodegradability, prompting development of sustainable synthesis routes to align with green chemistry initiatives.

Future research directions for CAS 1038297-55-0 include exploration of its chiral derivatives (the compound contains a stereocenter) for asymmetric synthesis applications. Computational chemistry studies predict interesting molecular docking properties with various biological targets, particularly monoamine transporters and receptors. The compound's structure-property relationships continue to be refined through advanced quantitative structure-activity relationship (QSAR) modeling techniques.

In conclusion, 2-(1-aminoethyl)-5-methylphenol represents a chemically intriguing and commercially relevant specialty chemical. Its dual functionality, structural versatility, and emerging applications position it as a valuable asset in both pharmaceutical development and industrial chemistry. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely see expanded utilization across multiple scientific disciplines.